Cas no 89927-47-9 (9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester)

89927-47-9 structure
Product name:9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester
9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester
- dipropyl 2,3,6,7-tetrapropoxyanthracene-9,10-dicarboxylate
- 89927-47-9
- DTXSID60756031
-
- Inchi: InChI=1S/C34H46O8/c1-7-13-37-27-19-23-24(20-28(27)38-14-8-2)32(34(36)42-18-12-6)26-22-30(40-16-10-4)29(39-15-9-3)21-25(26)31(23)33(35)41-17-11-5/h19-22H,7-18H2,1-6H3
- InChI Key: KQQJPULYRSVXKU-UHFFFAOYSA-N
- SMILES: CCCOC1=CC2=C(C3=CC(=C(C=C3C(=C2C=C1OCCC)C(=O)OCCC)OCCC)OCCC)C(=O)OCCC
Computed Properties
- Exact Mass: 582.31926842g/mol
- Monoisotopic Mass: 582.31926842g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 42
- Rotatable Bond Count: 20
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.4
- Topological Polar Surface Area: 89.5Ų
9,10-Anthracenedicarboxylic acid, 2,3,6,7-tetrapropoxy-, dipropyl ester Related Literature
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Zhuang Miao,Wenli Hou,Meiling Liu,Youyu Zhang,Shouzhuo Yao New J. Chem., 2018,42, 1446-1456
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Angelos B. Canaj,Milosz Siczek,Marta Otręba,Tadeusz Lis,Giulia Lorusso,Marco Evangelisti,Constantinos J. Milios Dalton Trans., 2016,45, 18591-18602
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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Ziwei Li,Fan Yang,Di Wu,Yanhong Liu,Yang Gao,Haichen Lian,Hongxin Zhang,Zhibin Yin,Aiguo Wu,Leyong Zeng Nanoscale, 2020,12, 22173-22184
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Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
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